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Compound of Interest

Compound Name: SU-4942

Cat. No.: B15572885

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and step-by-step procedures for the safe disposal of
SU-4942, a tyrosine kinase signaling modulator used in research.

SU-4942 is identified as a yellow solid powder and is typically shipped as a non-hazardous
chemical.[1] However, all laboratory chemicals should be handled with care, and proper
disposal protocols must be followed to minimize risks and ensure regulatory compliance.

Chemical and Physical Properties

A summary of the known properties of SU-4942 is provided in the table below. This information
is crucial for a preliminary risk assessment, although a comprehensive Safety Data Sheet
(SDS) should be consulted if available from the supplier.
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Property Value

CAS Number 76086-99-2[1]
Chemical Formula C15H10BrNO[1]
Molecular Weight 300.16 g/mol [1]
Appearance Yellow solid powder[1]
Purity >98%][1]

o N Shipped under ambient temperature as non-
Shipping Condition _
hazardous chemical.[1]

Standard Operating Procedure for SU-4942 Disposal

The following procedures are based on general best practices for laboratory chemical waste

management and should be adapted to comply with your institution's specific environmental

health and safety (EHS) guidelines.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the SU-4942 waste is pure, in solution, or mixed with
other hazardous materials. Mixed wastes, such as those containing radioactive isotopes or
biological agents, require special handling and must be segregated.[2][3]

Segregate Waste Streams: Do not mix SU-4942 waste with incompatible chemicals. It
should be collected in a designated hazardous chemical waste container.

Step 2: Containerization and Labeling

Use Appropriate Containers: Collect SU-4942 waste in a chemically compatible, leak-proof
container with a secure, tight-fitting lid. Plastic containers are often preferred for solid
chemical waste.

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the
full chemical name ("SU-4942"), and the specific contents, including any solvents or other
mixed chemicals. Ensure the label is legible and securely attached to the container.
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Step 3: Accumulation and Storage

Designated Storage Area: Store the waste container in a designated satellite accumulation
area within the laboratory. This area should be at or near the point of generation.

Keep Containers Closed: Waste containers must be kept closed at all times, except when
adding waste.

Secondary Containment: It is best practice to store the primary waste container within a
larger, chemically resistant secondary container to prevent spills.

Step 4: Disposal Request and Pickup

Consult Institutional EHS: Follow your institution's specific procedures for chemical waste
pickup. This typically involves submitting an online request form to your Environmental
Health and Safety (EHS) department.

Do Not Dispose Down the Drain: Hazardous chemicals like SU-4942 must never be poured
down the drain.

EHS Collection: Your institution's EHS personnel will collect the properly labeled and
containerized waste for final treatment and disposal in compliance with federal, state, and
local regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of SU-

4942 waste in a laboratory setting.
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Caption: Workflow for the proper disposal of SU-4942 waste.
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Experimental Protocols

While specific experimental protocols for SU-4942 are not detailed in the provided search
results, its use as a tyrosine kinase signaling modulator suggests its application in cell-based
assays and in vivo studies to investigate cancer biology and other kinase-driven processes.
Researchers using SU-4942 should develop a comprehensive experimental plan that includes
safety considerations for handling and disposal at each step.

By adhering to these guidelines and consulting with your institution's safety professionals, you
can ensure the safe and compliant disposal of SU-4942 and contribute to a secure research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15572885?utm_src=pdf-body
https://www.benchchem.com/product/b15572885?utm_src=pdf-body
https://www.benchchem.com/product/b15572885?utm_src=pdf-body
https://www.benchchem.com/product/b15572885?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/11811
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://ehrs.upenn.edu/sites/default/files/2021-03/Waste%20Manual%20Mar%202021.pdf
https://www.benchchem.com/product/b15572885#su-4942-proper-disposal-procedures
https://www.benchchem.com/product/b15572885#su-4942-proper-disposal-procedures
https://www.benchchem.com/product/b15572885#su-4942-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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